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Compound of Interest

Compound Name: 4-Bromothiazole-5-carbonitrile

cat. No.: B1288823

In-Depth Technical Guide: Physical Properties of
4-Bromothiazole-5-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Bromothiazole-5-carbonitrile. Due to the specialized nature of this compound, direct
experimental data for its melting and boiling points are not readily available in public literature
and databases. Therefore, this guide also furnishes detailed, generalized experimental
protocols for determining these crucial physical constants. Furthermore, to provide context for
researchers, a comparative analysis of structurally similar compounds is presented, and a
representative synthetic workflow is visualized.

Core Physical Properties

Quantitative data for the melting and boiling points of 4-Bromothiazole-5-carbonitrile are not
extensively documented. However, its fundamental molecular properties have been calculated
and are presented below.

Property Value Source
Molecular Formula C4HBrN2S
Molecular Weight 189.03 g/mol
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Comparative Analysis of Related Thiazole
Derivatives

To estimate the potential range for the melting and boiling points of 4-Bromothiazole-5-
carbonitrile, the physical properties of structurally analogous compounds are provided. These
compounds share the core thiazole ring and bromine substitution, offering valuable
comparative insights.

Compound Structure Melting Point (°C) Boiling Point (°C)
Not Applicable (Liquid
4-Bromothiazole PP (Lig 190
at RT)
_ Not Applicable (Liquid
5-Bromothiazole 70 (at 15 mmHgQ)
at RT)

4-Bromothiazole-2-

66 - 70 Not Available
carboxaldehyde
2-Amino-5-
bromothiazole 165 (decomposes) Not Available
monohydrobromide
2-Bromothiazole-4- .

126 - 132[1] Not Available

carboxaldehyde

Experimental Protocols

The following sections detail standardized laboratory procedures for the experimental
determination of the melting and boiling points of a solid organic compound such as 4-
Bromothiazole-5-carbonitrile.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions to a liquid state. For a pure
crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
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o Sample Preparation: A small quantity of the dry, crystalline 4-Bromothiazole-5-carbonitrile
is finely powdered. This powder is then packed into a capillary tube, sealed at one end, to a
height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a
calibrated thermometer or temperature probe.

e Heating: The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.

o Melting Point Range: The melting point is reported as the range between T1 and T2. A
narrow range is indicative of high purity.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. For a small sample size, the capillary method is often
employed. Assuming the compound is a solid at room temperature, this procedure would follow
an initial melting of the sample.

Methodology:

o Sample Preparation: A small amount of 4-Bromothiazole-5-carbonitrile is placed in a small
test tube (fusion tube).

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.

e Heating: The fusion tube assembly is attached to a thermometer and heated in a suitable
apparatus, such as a Thiele tube or an aluminum block.

o Observation of Ebullition: As the sample is heated, trapped air in the capillary tube will
expand and exit as a slow stream of bubbles. The heating continues until a rapid and
continuous stream of bubbles emerges from the capillary tip.
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e Cooling and Measurement: The heat source is then removed, and the apparatus is allowed
to cool. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point.

Synthetic Workflow Visualization

The synthesis of substituted thiazoles often proceeds via the Hantzsch thiazole synthesis. The
following diagram illustrates a generalized workflow for the preparation of a 4,5-disubstituted
thiazole, which is analogous to the target compound's structural class.
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Caption: Generalized workflow for Hantzsch th

iazole synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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